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Compound of Interest

Compound Name: AZD7545

Cat. No.: B15615159 Get Quote

Essential guidelines for the safe and compliant disposal of the investigational compound

AZD7545 are critical for maintaining laboratory safety and environmental integrity. As a potent

inhibitor of pyruvate dehydrogenase kinase (PDHK), AZD7545 requires careful handling and

disposal in accordance with institutional and regulatory standards for hazardous chemical

waste.[1] This guide provides a procedural framework for researchers, scientists, and drug

development professionals to manage AZD7545 waste streams effectively.

Immediate Safety and Disposal Procedures
The proper disposal of AZD7545 is a systematic process designed to mitigate risks. The

following step-by-step workflow outlines the essential actions for laboratory personnel.

Step 1: Personal Protective Equipment (PPE) Before handling AZD7545, it is imperative to

wear appropriate personal protective equipment, including safety glasses, chemical-resistant

gloves, and a laboratory coat.[1]

Step 2: Waste Segregation and Collection Proper segregation of waste is fundamental to safe

disposal. AZD7545 and materials contaminated with it must be treated as hazardous chemical

waste.[1]

Prohibited Disposal: Do not dispose of AZD7545 down the drain or in regular trash.[1][2]

Hazardous Waste Collection: All waste containing AZD7545, including the pure compound,

contaminated solutions, and used containers, must be collected as hazardous chemical
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waste.[1][3]

Separate Waste Streams: Maintain separate collection containers for solid and liquid waste.

[1]

Incompatibility: Avoid mixing AZD7545 waste with other incompatible chemical wastes, such

as strong acids, bases, or oxidizing agents, to prevent adverse reactions.[1][4]

Step 3: Container Selection and Labeling The integrity of waste containment is crucial for

safety.

Container Type: Use a compatible, leak-proof container for waste collection. For solid

chemical waste, glass or plastic containers are generally appropriate.[1] The original product

container may be used if it is in good condition.[1][5]

Labeling: Affix a "HAZARDOUS WASTE" label to the container.[1] The label must include:

The full chemical name: 4-[[3-chloro-4-[[(2R)-3,3,3-trifluoro-2-hydroxy-2-methyl-1-

oxopropyl]amino]phenyl]sulfonyl]-N,N-dimethyl-benzamide.[1]

The concentration and physical state (solid or liquid).[1]

The name of the Principal Investigator (PI) and laboratory contact information.[1]

Step 4: Storage Proper storage of hazardous waste is a key component of laboratory safety.

Designated Area: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA).[1][4]

Secure Closure: Keep the waste container securely closed at all times, except when adding

waste.[1][5]

Accumulation Limits: Be mindful of institutional limits on the total volume of chemical waste

accumulated in the laboratory.[1]

Step 5: Final Disposal The final step in the disposal process must be coordinated with the

appropriate institutional body.
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Waste Pickup Request: Complete a chemical waste disposal request form as required by

your institution.[1]

Professional Disposal: The collected AZD7545 waste will be handled by the institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor for final destruction, typically through a hazardous waste incinerator.[1]

Data Presentation: Key Properties of AZD7545
Understanding the properties of AZD7545 is essential for its safe handling and disposal.

Property Data

Full Chemical Name

4-[[3-chloro-4-[[(2R)-3,3,3-trifluoro-2-hydroxy-2-

methyl-1-oxopropyl]amino]phenyl]sulfonyl]-N,N-

dimethyl-benzamide[1]

CAS Number 252017-04-2[6]

Molecular Formula C₁₉H₁₈ClF₃N₂O₅S[6]

Molecular Weight 478.87[6]

Appearance White to off-white solid[7][8]

Solubility Soluble in DMSO (≥ 46 mg/mL)[3][7]

Storage Temperature -20°C[6]

Experimental Protocols: Handling of Contaminated
Materials
In a laboratory setting, various materials will come into contact with AZD7545. These must all

be disposed of as hazardous waste.

Solid Waste: This category includes unused or expired AZD7545 powder, as well as

contaminated items such as gloves, weigh boats, and pipette tips. These should be collected

in a designated, sealed container for solid chemical waste.
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Liquid Waste: Solutions containing AZD7545, often prepared in solvents like DMSO for in-

vitro experiments, should not be poured down the drain.[1][9] They must be collected in a

labeled, sealed container for liquid chemical waste. Waste streams containing DMSO should

be handled with the appropriate precautions for that solvent.

Empty Containers: The original containers of AZD7545 should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[1] After

rinsing, the container label should be defaced before disposal as regular trash, in

accordance with institutional policies.[1][10]

Mandatory Visualization: AZD7545 Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

AZD7545 waste in a laboratory setting.
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Caption: Workflow for the proper disposal of AZD7545 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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